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Compound of Interest

Compound Name: 4-(3-Methylphenyl)benzaldehyde

Cat. No.: B1334187

In-Depth Technical Guide: 4-(3-
Methylphenyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 4-(3-Methylphenyl)benzaldehyde, a biphenyl derivative of interest in various
research and development applications.

Core Molecular Data

The essential molecular identifiers for 4-(3-Methylphenyl)benzaldehyde are summarized
below. These data points are critical for experimental design, analytical characterization, and
computational modeling.

Property Value
Molecular Formula C14H120
Molecular Weight 196.24 g/mol [1]

Experimental Considerations
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While specific experimental protocols are highly dependent on the research context, the data
presented above are foundational for a range of common laboratory procedures:

» Solution Preparation: The molecular weight is essential for accurately preparing solutions of
known molarity for use in chemical synthesis, biological assays, or analytical measurements.

» Stoichiometric Calculations: In synthetic chemistry, the molecular formula and weight are
critical for calculating reactant and product stoichiometry, ensuring optimal reaction
conditions and yields.

e Analytical Chemistry: Techniques such as mass spectrometry rely on the precise molecular
weight for compound identification and quantification. The molecular formula is used to
predict the isotopic distribution pattern, aiding in spectral interpretation.

Logical Relationships of 4-(3-
Methylphenyl)benzaldehyde

The following diagram illustrates the logical flow from the compound's nomenclature to its
empirical formula and molecular weight.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1334187?utm_src=pdf-body
https://www.benchchem.com/product/b1334187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Logical Relationship of 4-(3-Methylphenyl)benzaldehyde Properties
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Core Properties of 4-(3-Methylphenyl)benzaldehyde

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(3-Methylphenyl)benzaldehyde molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334187#4-3-methylphenyl-benzaldehyde-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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